Cas no 58368-57-3 (Silacyclobutane, 1-bromo-1,2-dimethyl-)

Silacyclobutane, 1-bromo-1,2-dimethyl- structure
58368-57-3 structure
Product Name:Silacyclobutane, 1-bromo-1,2-dimethyl-
CAS No:58368-57-3
MF:C5H11BrSi
MW:179.130341768265
CID:342312
PubChem ID:71443639
Update Time:2025-04-19

Silacyclobutane, 1-bromo-1,2-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • Silacyclobutane, 1-bromo-1,2-dimethyl-
    • 1-bromo-1,2-dimethylsiletane
    • 58368-57-3
    • DTXSID90852454
    • Inchi: 1S/C5H11BrSi/c1-5-3-4-7(5,2)6/h5H,3-4H2,1-2H3
    • InChI Key: VMMHEGRMCHWADZ-UHFFFAOYSA-N
    • SMILES: Br[Si]1(C)CCC1C

Computed Properties

  • Exact Mass: 177.98133
  • Monoisotopic Mass: 177.98134g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 0
  • Complexity: 84.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0
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